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Introduction
Zinc diamyldithiocarbamate (ZDAC) is emerging as a highly effective and less toxic

alternative to conventional organotin catalysts, such as dibutyltin dilaurate (DBTDL), in the

synthesis of polyurethanes (PUs).[1][2] Traditionally used as accelerators in rubber

vulcanization, zinc dithiocarbamates exhibit exceptional catalytic performance in polyurethane

formation, yielding high molecular weight polymers suitable for a range of applications,

including biomedical devices.[1][3] The lower cytotoxicity of ZDAC-catalyzed polyurethanes

makes them particularly attractive for drug delivery systems, tissue engineering scaffolds, and

other medical applications where biocompatibility is paramount.[1][2]

These application notes provide detailed protocols for the synthesis of both zinc
diamyldithiocarbamate and its use in the preparation of polyurethanes. The accompanying

data highlights its efficiency in comparison to other catalysts.

Data Presentation
Table 1: Catalyst Performance in Polyurethane
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Catalyst [a] Mn (kDa) [b] Đ (PDI) [c] Polymer Yield (%)

Zinc

Diethyldithiocarbamat

e (ZDTC) [d]

63.1 1.7 91

Zinc Neodecanoate 30.5 1.6 45

Zinc Acetylacetonate 29.8 1.6 42

Dibutyltin Dilaurate

(DBTDL)
35.2 1.6 85

Bismuth

Neodecanoate
34.8 1.6 82

1,8-

Diazabicycloundec-7-

ene (DBU)

35.4 1.6 88

No Catalyst - - < 5

[a] All reactions were conducted with PEG2050-diol and PPG2000-diol (2:1 wt/wt) and

hexamethylene diisocyanate (HMDI) in toluene at 110°C for 24 hours.[3] [b] Number-average

molecular weight determined by Gel Permeation Chromatography (GPC).[3] [c] Dispersity

(polydispersity index, PDI = Mw/Mn).[3] [d] Zinc diethyldithiocarbamate (ZDTC) is a close

structural analog of zinc diamyldithiocarbamate (ZDAC) and exhibits similar catalytic

behavior.[3]

Table 2: Thermogelling Properties of Polyurethanes
Synthesized with Different Catalysts
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Catalyst
Crossover Temperature
(°C) [e]

Storage Modulus (G') at
37°C (Pa) [f]

Zinc Diethyldithiocarbamate

(ZDTC)
28.5 4800

Zinc Neodecanoate 32.0 1500

Zinc Acetylacetonate 31.5 1800

Dibutyltin Dilaurate (DBTDL) 29.0 3500

[e] The temperature at which the polymer solution transitions from a liquid to a gel-like state,

determined by rheological measurements of a 10 wt/v% aqueous solution.[3] [f] A measure of

the stiffness of the resulting hydrogel at physiological temperature.[3]

Experimental Protocols
Protocol 1: Synthesis of Zinc Diamyldithiocarbamate
(ZDAC)
This two-step protocol is optimized for the laboratory synthesis of ZDAC.[4]

Step 1: Synthesis of Sodium Diamyldithiocarbamate

In a reaction vessel, combine diamylamine, carbon disulfide, and sodium hydroxide in an

equimolar ratio.

Gradually add the carbon disulfide to the mixture of diamylamine and sodium hydroxide over

30 minutes while maintaining the temperature at 30°C.

Stir the reaction mixture for an additional 30 minutes at 30°C to ensure complete reaction.

The resulting product is sodium diamyldithiocarbamate.

Step 2: Precipitation of Zinc Diamyldithiocarbamate

Prepare a 15% aqueous suspension of the sodium diamyldithiocarbamate synthesized in

Step 1.
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In a separate vessel, prepare an aqueous solution of zinc sulfate.

Slowly add the zinc sulfate solution to the sodium diamyldithiocarbamate suspension with

stirring.

Maintain the reaction temperature at 50°C to facilitate the precipitation of zinc
diamyldithiocarbamate.

Filter the precipitate, wash with water, and dry to obtain pure zinc diamyldithiocarbamate.

A yield of approximately 98% can be expected under these optimized conditions.[4]

Protocol 2: Synthesis of Polyurethane using Zinc
Diamyldithiocarbamate (ZDAC) as a Catalyst
This protocol is adapted from a procedure using the analogous zinc diethyldithiocarbamate

(ZDTC) and is suitable for the synthesis of biocompatible polyurethanes.[3]

Materials:

Poly(ethylene glycol) diol (PEG-diol, e.g., PEG2050)

Poly(propylene glycol) diol (PPG-diol, e.g., PPG2000)

Hexamethylene diisocyanate (HMDI)

Zinc diamyldithiocarbamate (ZDAC)

Anhydrous toluene

Ethanol

Diethyl ether

Procedure:

In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer and

under an inert atmosphere (e.g., Argon), dissolve the PEG-diol and PPG-diol in anhydrous

toluene. A typical weight ratio is 2:1 PEG-diol to PPG-diol.
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Add the ZDAC catalyst to the solution. A recommended catalyst loading is 0.0067 molar

equivalents with respect to each hydroxyl and isocyanate group.

Slowly add the HMDI to the reaction mixture portionwise, maintaining a 1:1 molar ratio of

isocyanate to hydroxyl groups.

Heat the reaction mixture to 110°C and stir for 24 hours under the inert atmosphere.

After 24 hours, cool the reaction mixture and add a small amount of ethanol (e.g., 5 mL) to

quench any unreacted isocyanate groups. Stir for an additional 15 minutes.

Precipitate the synthesized polyurethane by pouring the polymer solution into vigorously

stirred diethyl ether (approximately 400 mL).

Collect the polymer by filtration and dry under vacuum to a constant weight.

Visualizations
Catalytic Mechanism of Urethane Formation
The proposed mechanism for urethane bond formation catalyzed by zinc dithiocarbamates

involves the coordination of the zinc center with both the isocyanate and the alcohol, facilitating

the nucleophilic attack of the hydroxyl group on the isocyanate carbon.

Catalytic Cycle

ZDAC Catalyst
Zn(S2CN(Amyl)2)2

Ternary Intermediate
[ZDAC-Isocyanate-Alcohol]

Coordination
R-N=C=O

R'-OH
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(Polyurethane)
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Catalyst
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Click to download full resolution via product page

Caption: Proposed mechanism for ZDAC-catalyzed polyurethane synthesis.
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Experimental Workflow for Polyurethane Synthesis
The following diagram outlines the key steps in the synthesis and purification of polyurethanes

using ZDAC as a catalyst.

Start: Reactant Preparation

Dissolve Polyols
in Anhydrous Toluene

Add ZDAC Catalyst

Add HMDI

React at 110°C for 24h
under Inert Atmosphere

Quench with Ethanol

Precipitate in Diethyl Ether

Filter and Dry Polymer

End: Purified Polyurethane

Click to download full resolution via product page

Caption: Experimental workflow for polyurethane synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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